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Compound of Interest

Compound Name: 4-Aminomethylindole

Cat. No.: B029799 Get Quote

An In-depth Technical Guide to 4-Aminomethylindole for Researchers, Scientists, and Drug

Development Professionals

Introduction
4-Aminomethylindole is a versatile heterocyclic organic compound that serves as a crucial

building block in the synthesis of a wide array of biologically active molecules.[1] Its unique

structure, featuring an indole scaffold coupled with a reactive aminomethyl group, makes it a

valuable intermediate in medicinal chemistry and materials science.[1] This technical guide

provides a comprehensive overview of its chemical properties, structure, and its role in relevant

biological pathways, along with illustrative experimental workflows.

Chemical Properties and Structure
The fundamental characteristics of 4-Aminomethylindole are summarized below, providing

essential data for its application in a laboratory setting.
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Property Value

Molecular Formula C₉H₁₀N₂

Molecular Weight 146.19 g/mol

Appearance White to orange crystalline solid or powder[1][2]

Melting Point 130-135 °C[3][4]

Solubility
Soluble in ethanol, dimethyl sulfoxide (DMSO),

and dimethylformamide (DMF)[2][4]

Purity ≥95%[1][3]

Structural Identifiers
Identifier Value

IUPAC Name 1H-indol-4-ylmethanamine[4]

CAS Number 3468-18-6[1][2][3]

SMILES String NCc1cccc2[nH]ccc12[2][3]

InChI Key FFBWKPKOXRMLNP-UHFFFAOYSA-N[2][3][4]

Experimental Protocols: A Representative Synthetic
Workflow
While specific, detailed protocols for the synthesis of 4-Aminomethylindole are not

extensively published, a general and plausible synthetic route can be conceptualized based on

established organic chemistry principles for the synthesis of similar indole derivatives. A

common approach involves the reduction of a nitrile to a primary amine. The following diagram

illustrates a logical workflow for such a transformation.
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Starting Material Reaction Product

4-Cyanoindole Reduction
LiAlH₄, THF

4-AminomethylindoleWorkup

Click to download full resolution via product page

A plausible synthetic workflow for 4-Aminomethylindole.

Biological Activity and Signaling Pathways
The indole moiety is a privileged scaffold in medicinal chemistry, present in numerous natural

products and synthetic drugs with a wide range of biological activities, including anticancer,

anti-inflammatory, and antiviral properties.[5][6][7][8] While the specific signaling pathways

directly modulated by 4-Aminomethylindole are not extensively detailed in the literature,

derivatives of aminomethylindoles have been shown to exhibit significant anti-

neuroinflammatory effects.[9] These effects are often mediated through the suppression of key

inflammatory signaling pathways such as the MAPK/NF-κB pathway.[9]

The diagram below illustrates the inhibitory action of aminomethylindole derivatives on the

lipopolysaccharide (LPS)-induced inflammatory cascade in microglial cells, a critical process in

neuroinflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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